Cas no 116293-90-4 (6-fluoroquinoline-3-carboxylic acid)

6-Fluoroquinoline-3-carboxylic acid is a fluorinated heterocyclic compound featuring a quinoline scaffold with a carboxylic acid group at the 3-position and a fluorine substituent at the 6-position. This structure imparts unique reactivity and physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom enhances metabolic stability and bioavailability, while the carboxylic acid group allows for further functionalization via amidation, esterification, or other derivatization reactions. Its high purity and well-defined structure ensure consistent performance in research and industrial applications, particularly in the development of bioactive molecules. The compound is typically supplied as a crystalline solid with documented analytical data (e.g., NMR, HPLC) for quality verification.

6-fluoroquinoline-3-carboxylic acid structure

116293-90-4 structure

Product Name:6-fluoroquinoline-3-carboxylic acid

CAS No:116293-90-4

MF:C₁₀H₆FNO₂

MW:191.158545970917

MDL:MFCD08437578

CID:875307

PubChem ID:17039616

Update Time:2025-10-29

6-fluoroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-fluoroquinoline-3-carboxylic acid
- 6-FLUOROQUINOLIN-3-CARBOXYLIC ACID
- 3-Carboxy-6-fluoroquinoline
- 6-fluoro-quinoline-3-carboxylic acid
- QU116
- 3-Carboxy-6-fluoroquinoline, 3-Carboxy-6-fluoro-1-azanaphthalene
- 6-FLUOROQUINOLINE-3-CARBOXYLICACID
- SY143804
- AKOS006282336
- MFCD08437578
- 3-Quinolinecarboxylic acid, 6-fluoro-
- 116293-90-4
- AB45133
- 6-Fluoroquinoline-3-carboxylic acid, AldrichCPR
- Z1198177401
- WZTBLZIAYMSIOJ-UHFFFAOYSA-N
- EN300-118923
- CS-0308406
- SCHEMBL845818
- CHEMBL3303563
- DTXSID10588889
- DB-060871
- AS-39071
- MDL： MFCD08437578
- Inchi： 1S/C10H6FNO2/c11-8-1-2-9-6(4-8)3-7(5-12-9)10(13)14/h1-5H,(H,13,14)
- InChI Key： WZTBLZIAYMSIOJ-UHFFFAOYSA-N
- SMILES： FC1C=CC2C(C=1)=CC(C(=O)O)=CN=2

Computed Properties

Exact Mass: 191.03800
Monoisotopic Mass: 191.03825660g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 50.2Å²

Experimental Properties

PSA: 50.19000
LogP: 2.07210

6-fluoroquinoline-3-carboxylic acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H319
Warning Statement： P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：

6-fluoroquinoline-3-carboxylic acid Pricemore >>

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Chemenu	CM130909-1g	6-fluoroquinoline-3-carboxylic acid	116293-90-4	95%	1g	$299	2021-08-05
Chemenu	CM130909-5g	6-fluoroquinoline-3-carboxylic acid	116293-90-4	95%	5g	$888	2021-08-05
TRC	F401935-50mg	6-Fluoroquinoline-3-carboxylic Acid	116293-90-4		50mg	$ 50.00	2022-06-05
TRC	F401935-100mg	6-Fluoroquinoline-3-carboxylic Acid	116293-90-4		100mg	$ 70.00	2022-06-05
TRC	F401935-500mg	6-Fluoroquinoline-3-carboxylic Acid	116293-90-4		500mg	$ 275.00	2022-06-05
Chemenu	CM130909-250mg	6-fluoroquinoline-3-carboxylic acid	116293-90-4	95%+	250mg	$157	2023-02-19
Chemenu	CM130909-1g	6-fluoroquinoline-3-carboxylic acid	116293-90-4	95%+	1g	$404	2023-02-19
Apollo Scientific	PC49031-1g	6-Fluoroquinoline-3-carboxylic acid	116293-90-4	0.98	1g	£132.00	2025-02-21
abcr	AB213227-250 mg	6-Fluoroquinoline-3-carboxylic acid	116293-90-4		250mg	€161.00	2023-05-06
abcr	AB213227-1 g	6-Fluoroquinoline-3-carboxylic acid	116293-90-4		1g	€356.50	2023-05-06